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Compound of Interest

Compound Name: Cyclohex-2-en-1-yl prop-2-ynoate

CAS No.: 130190-00-0

Cat. No.: B165042

Get Quote

Abstract & Scope
This guide details the synthetic protocols for the Sonogashira cross-coupling of cyclohexenyl

electrophiles (triflates/halides) with propiolate esters. The resulting 3-(cyclohexenyl)propiolates

are critical conjugated enyne scaffolds in medicinal chemistry, serving as precursors for

polysubstituted aromatics, Michael acceptors for covalent inhibition, and intermediates in

heterocycle synthesis (e.g., coumarins, quinolines).

Key Technical Challenges Addressed:

Michael Addition Side-Reactions: Propiolates are potent Michael acceptors; nucleophilic

bases (secondary amines) must be avoided to prevent conjugate addition.

Ester Hydrolysis: Maintenance of anhydrous, non-hydrolytic conditions to preserve the ester

moiety.

Vinyl Triflates Stability: Handling the thermal sensitivity of enol triflates during the coupling

process.
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Critical Reaction Parameters (The "Why")
The Electrophile: Vinyl Triflates vs. Iodides
While 1-iodocyclohexene is robust, 1-cyclohexenyl triflate (enol triflate) is the preferred

substrate for drug development workflows due to its direct accessibility from ketones

(cyclohexanone) via regio-controlled enolization.

Mechanistic Implication: Vinyl triflates undergo oxidative addition to Pd(0) slower than

iodides but faster than bromides. The addition of chloride ions (e.g., LiCl) is often cited to

stabilize the oxidative addition complex, but for propiolates, this is often unnecessary if the

phosphine ligand is electron-rich enough.

The Nucleophile: Propiolate Esters
Propiolates (e.g., methyl propiolate) possess a highly acidic acetylenic proton (

) compared to alkyl acetylenes (

).

Reactivity: This high acidity facilitates rapid transmetallation with Copper(I).

Risk: The electron-withdrawing ester group makes the triple bond highly susceptible to

nucleophilic attack. Secondary amines (e.g., diethylamine, piperidine) are strictly forbidden

as they will form enamino esters via Michael addition.

Catalyst & Base Selection
Catalyst:Pd(PPh₃)₂Cl₂ is the standard. The PPh₃ ligands are sufficient to stabilize the Pd(0)

species without being too bulky to hinder the approach of the sterically demanding

cyclohexenyl ring.

Base:Triethylamine (Et₃N) or DIPEA (Hünig's base). These tertiary amines act as proton

scavengers without acting as nucleophiles toward the propiolate.

Co-Catalyst:CuI is essential.[1][2][3] Propiolates require Cu-activation for efficient coupling at

room temperature.
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Experimental Protocols
Protocol A: Standard Coupling (Vinyl Triflate + Methyl
Propiolate)
Best for: Routine synthesis, gram-scale preparation, high-throughput screening.

Reagents:
Substrate: 1-Cyclohexenyl triflate (1.0 equiv)

Alkyne: Methyl propiolate (1.2 - 1.5 equiv)

Catalyst: Pd(PPh₃)₂Cl₂ (3-5 mol%)

Co-Catalyst: CuI (5-10 mol%)

Base: Triethylamine (Et₃N) (3.0 equiv)

Solvent: DMF (Anhydrous, 0.2 M concentration)

Step-by-Step Workflow:
System Prep: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and

a rubber septum. Cool under a stream of Argon/Nitrogen.

Solids Addition: Charge the flask with Pd(PPh₃)₂Cl₂ and CuI.

Note: CuI purity is critical. If the CuI is off-white or green, recrystallize from saturated KI

solution or purchase fresh 99.999% beads.

Substrate Solution: Dissolve 1-cyclohexenyl triflate in anhydrous DMF and transfer to the

flask via syringe.

Degassing: Sparge the solution with Argon for 10 minutes. Oxygen promotes Glaser

homocoupling of the propiolate (forming dimethyl hexa-2,4-diynedioate).

Base Addition: Add Et₃N via syringe. The solution may darken slightly.
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Alkyne Addition: Add Methyl propiolate dropwise via syringe over 5 minutes.

Why Dropwise? High local concentrations of propiolate relative to the catalyst can favor

homocoupling.

Reaction: Stir at Room Temperature (23°C).

Monitoring: Check TLC/LC-MS at 1 hour. Most propiolate couplings are fast (1-4 hours). If

sluggish, heat to 40°C. Do not exceed 60°C to avoid triflate decomposition or

polymerization.

Workup: Dilute with Et₂O (Diethyl ether is preferred over EtOAc to precipitate ammonium

salts). Wash with saturated NH₄Cl (to sequester Cu), followed by Water and Brine. Dry over

MgSO₄.

Purification: Flash chromatography (SiO₂). Propiolates are often UV-active and distinct from

the starting triflate.

Protocol B: "Copper-Free" Variation
Best for: Late-stage functionalization where Copper contamination is a toxicity concern.

Reagents:
Catalyst: Pd(OAc)₂ (5 mol%) + XPhos (10 mol%)

Base: Cs₂CO₃ (2.0 equiv)[4]

Solvent: MeCN or Toluene

Temp: 50-60°C

Workflow Differences:
Requires heating as the transmetallation (alkyne to Pd) is slower without Copper.

Cesium carbonate acts as a mild base that aids in the deprotonation of the propiolate without

hydrolyzing the ester (in non-aqueous media).
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Data Presentation & Troubleshooting
Table 1: Solvent & Base Optimization Matrix
(Based on coupling of 1-cyclohexenyl triflate + methyl propiolate)

Entry
Catalyst
System

Base Solvent Temp (°C) Yield (%) Notes

1
Pd(PPh₃)₂

Cl₂ / CuI
Et₂NH DMF 23 15

Failed.

Michael

addition

product

observed.

2
Pd(PPh₃)₂

Cl₂ / CuI
Et₃N DMF 23 88

Optimal.

Clean

conversion.

3
Pd(PPh₃)₂

Cl₂ / CuI
Et₃N THF 23 72

Slower

reaction;

precipitatio

n of salts

hindered

stirring.

4
Pd(dppf)Cl

₂ / CuI
DIPEA DMF 60 65

Higher

temp

caused

some

oligomeriza

tion.

5
Pd(OAc)₂ /

XPhos
Cs₂CO₃ MeCN 50 81

Good Cu-

free

alternative.

Troubleshooting Guide
Issue: Low Yield / Starting Material Recovery.
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Diagnosis: Catalyst poisoning or inactive Triflate.

Fix: Ensure the triflate is distilled/fresh.[4] Add LiCl (2 equiv) to the reaction to stabilize the

oxidative addition intermediate.

Issue: Homocoupling (Dimer) of Propiolate.

Diagnosis: Blue/Green color in reaction (Cu(II) formation) + presence of dieos.

Fix: Rigorous degassing is required. Use "slow addition" of the alkyne. Reduce CuI

loading to 2 mol%.

Issue: Black Precipitate (Pd Black).

Diagnosis: Ligand dissociation.

Fix: Add excess PPh₃ (10 mol%) to the mixture or switch to a bidentate ligand like dppe

(though dppe is slower).

Mechanism & Pathway Visualization
The following diagram illustrates the catalytic cycle, emphasizing the specific role of the tertiary

amine in preventing side reactions with the electron-deficient propiolate.
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CRITICAL CONTROL POINT

Start: Cyclohexenyl Triflate
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Caption: Catalytic cycle for the coupling of cyclohexenyl triflates with propiolates. Note the

critical interaction in the Copper cycle where base selection dictates chemoselectivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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architectures-for-cyclohexenyl-propiolates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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